Methyl 4-(2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[2-(dimethylamino)-[1,3]thiazolo[4,5-d]pyrimidin-7-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C17H17N5O3S2/c1-22(2)17-21-14-13(27-17)15(19-9-18-14)26-8-12(23)20-11-6-4-10(5-7-11)16(24)25-3/h4-7,9H,8H2,1-3H3,(H,20,23)
• InChI Key: UMVCSLBJOWZIJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=C(S1)C(=NC=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C17H17N5O3S2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1189714-72-4

Description

Methyl 4-(2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C17H17N5O3S2 and its molecular weight is 403.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

The synthesis of heterocyclic systems using related compounds as reagents has been a significant area of research. For instance, compounds with similar structures have been utilized to synthesize a range of heterocyclic systems, including pyrimidinones, pyridazines, pyrimidines, and various azine and azole derivatives. These heterocyclic systems are foundational structures in medicinal chemistry, serving as core components in the development of new drugs and materials with unique biological and chemical properties (Stanovnik et al., 1990).

Preparation of Fused Pyrimidinones

The use of methyl and phenylmethyl derivatives in the synthesis of heterocyclic systems has led to the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, among other compounds. These derivatives are important for the development of compounds with potential biological activities, such as antimicrobial, anti-inflammatory, or analgesic properties (Selič et al., 1997).

Development of Anti-inflammatory and Analgesic Agents

Research has also explored the synthesis of novel compounds derived from related structures for their anti-inflammatory and analgesic properties. For example, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines have been synthesized and evaluated as cyclooxygenase inhibitors with promising results in analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Cascade Reactions for Heterocyclic Synthesis

The versatility of thioureido-acetamides in heterocyclic syntheses through cascade reactions has been documented. These reactions facilitate the efficient synthesis of various heterocycles, including imidazo[1,2-c]pyrimidines and thiazolopyrimidines, demonstrating the potential for creating complex molecules from simple precursors (Schmeyers & Kaupp, 2002).

Mechanism of Action

Target of Action

Thiazolo[4,5-d]pyrimidines, a class of compounds to which this molecule belongs, have been reported to interact with various biological targets such as topoisomerase i , phosphatidylinositol 3-kinase , and ubiquitin specific protease 7 .

Mode of Action

Similar thiazolo[4,5-d]pyrimidines have been reported to inhibit topoisomerase i, an enzyme that alters the supercoiled form of dna during transcription . This inhibition can lead to DNA damage and inhibit the proliferation of cancer cells .

Result of Action

Similar thiazolo[4,5-d]pyrimidines have demonstrated various biological activities, including antiviral, antimicrobial, anti-inflammatory, and anticancer effects .